Cas no 1215205-10-9 (3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid)

• Product Name: 3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid
• CAS No: 1215205-10-9
• MF: C₁₄H₁₁FO₃
• MW: 246.233747720718
• MDL: MFCD15143530
• CID: 857801
• PubChem ID: 53216652
• Update Time: 2025-05-20

3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-5'-methoxy-[1,1'-biphenyl]-3-carboxylic acid
• 3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid
• 3-Fluoro-5-methoxybiphenyl-3-carboxylic acid
• 3-(3-fluoro-5-methoxyphenyl)benzoic acid
• AKOS015853147
• 3/'-Fluoro-5/'-methoxybiphenyl-3-carboxylic acid
• SCHEMBL14879920
• CS-0208577
• 3''-Fluoro-5''-methoxybiphenyl-3-carboxylic Acid
• 3'-Fluoro-5'-methoxy-[1,1'-biphenyl]-3-carboxylicacid
• 3'-Fluoro-5'-methoxy[1,1'-biphenyl]-3-carboxylic acid
• 1215205-10-9
• [1,1'-Biphenyl]-3-carboxylic acid, 3'-fluoro-5'-methoxy-
• BS-20953
• DTXSID50681808
• MFCD15143530

• MDL： MFCD15143530
• Inchi： 1S/C14H11FO3/c1-18-13-7-11(6-12(15)8-13)9-3-2-4-10(5-9)14(16)17/h2-8H,1H3,(H,16,17)
• InChI Key： XTCDFBNQEJRQAG-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=CC=C(C(=O)O)C=1)OC

Computed Properties

• Exact Mass: 246.06900
• Monoisotopic Mass: 246.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 404.6±35.0 °C at 760 mmHg
• Flash Point: 198.5±25.9 °C
• PSA: 46.53000
• LogP: 3.19950
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid

3'-Fluoro-5'-methoxybiphenyl-3-carboxylic Acid: A Comprehensive Overview

3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid, with the CAS number 1215205-10-9, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The presence of a fluoro group at the 3' position and a methoxy group at the 5' position introduces distinct electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid typically involves multi-step organic reactions, including nucleophilic substitution, oxidation, and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and enhancing scalability. These improvements have made the compound more accessible for research and industrial applications.

In terms of pharmacological applications, 3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid has shown promise as a lead compound in drug discovery programs targeting various diseases. Its ability to modulate specific protein-protein interactions (PPIs) has been extensively studied, particularly in the context of cancer therapy. For instance, recent studies have demonstrated its potential as an inhibitor of the heat shock protein 90 (HSP90), which plays a critical role in the survival and proliferation of cancer cells.

Beyond pharmacology, this compound has also found applications in materials science. Its biphenyl structure lends itself well to the development of advanced materials such as liquid crystals and organic semiconductors. Researchers have explored its use in creating self-assembled monolayers (SAMs) with tailored electronic properties, which could revolutionize the field of nanotechnology.

The structural versatility of 3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid allows for further functionalization to tailor its properties for specific applications. For example, substitution at the carboxylic acid group can yield esters or amides, expanding its utility in both medicinal and industrial contexts. Recent studies have also highlighted its potential as a building block for constructing complex molecular architectures, such as macrocycles and supramolecular assemblies.

In conclusion, 3'-Fluoro-5'-methoxybiphenyl-3-carboxylic acid is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key molecule in both academic and industrial settings. As ongoing studies continue to uncover new functionalities and applications, this compound is poised to make substantial contributions to the advancement of science and technology.